Cas no 116406-19-0 ((2E)-3-(2,3,4-trimethoxyphenyl)prop-2-enoic acid)

• Product Name: (2E)-3-(2,3,4-trimethoxyphenyl)prop-2-enoic acid
• CAS No: 116406-19-0
• MF: C₁₂H₁₄O₅
• MW: 238.236564159393
• CID: 63223
• PubChem ID: 735841
• Update Time: 2025-04-18

(2E)-3-(2,3,4-trimethoxyphenyl)prop-2-enoic acid Chemical and Physical Properties

Names and Identifiers

• trans-3-(2,3,4-Trimethoxyphenyl)-2-propenoic acid
• (2E)-3-(2,3,4-Trimethoxyphenyl)-2-propenoic acid
• (E)-3-(2,3,4-trimethoxyphenyl) acrylic acid
• 2,3,4-trimethoxycinnamic acid
• 2,3,4-Trimethoxy-trans-cinnamic acid
• 2,3,4-Trimethoxy-trans-zimtsaeure
• 2,3,4-Trimethoxyzimtsaeure
• 3-(2,3,4-TRIMETHOXYPHENYL)ACRYLIC ACID
• 3-(2,3,4-trimethoxyphenyl)propenoic Acid
• RARECHEM BK HC T32
• TIMTEC-BB SBB005874
• Trans-2,3,4-Trimethoxycinnam
• trans-2,3,4-Trimethoxycinnamic
• trimethoxycinnamic acid
• (E)-3-(2,3,4-trimethoxyphenyl)prop-2-enoic acid
• (2E)-3-(2,3,4-trimethoxyphenyl)prop-2-enoic acid
• LS-14076
• EINECS 251-388-5
• MFCD00014376
• 33130-03-9
• CHEBI:166597
• AC-8471
• W-106786
• 116406-19-0
• 3-(2,3,4-trimethoxyphenyl)-2-Propenoic acid
• 3-(2,3,4-trimethoxyphenyl)-2-Propenoate
• Trans-2, 3, 4-Trimethoxycinnamate
• NS00060390
• 2-Propenoic acid, 3-(2,3,4-trimethoxyphenyl)-
• (E)-3-(2,3,4-trimethoxyphenyl)acrylicacid
• AMY3942
• EN300-1457067
• AC-11307
• SCHEMBL285231
• (2E)-3-(2,3,4-Trimethoxyphenyl)-2-propenoic acid #
• (2E)-3-(2,3,4-TRIMETHOXYPHENYL)ACRYLIC ACID
• (2E)-3-(2,3,4-Trimethoxyphenyl)-2-propenoate
• MS-8958
• trans-2,3,4-Trimethoxycinnamic acid
• AKOS000145321
• T2016
• 2-Propenoic acid,3-(2,3,4-trimethoxyphenyl)-
• (E)-3-(2,3,4-trimethoxyphenyl)acrylic acid
• EN300-1856238
• SCHEMBL285232
• 3-(2,3,4-trimethoxyphenyl)prop-2-enoic acid

• Inchi： 1S/C12H14O5/c1-15-9-6-4-8(5-7-10(13)14)11(16-2)12(9)17-3/h4-7H,1-3H3,(H,13,14)/b7-5+
• InChI Key： ZYOPDNLIHHFGEC-FNORWQNLSA-N
• SMILES： O(C)C1C(=C(C=CC=1/C=C/C(=O)O)OC)OC

Computed Properties

• Exact Mass: 238.084
• Monoisotopic Mass: 238.084
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 276
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 65A^2

Experimental Properties

• Color/Form: Pale yellow
• Density: 1.209
• Melting Point: 172-173 ºC
• Boiling Point: 392.2 °C at 760 mmHg
• Flash Point: 149.6 °C
• PSA: 64.99000
• LogP: 1.81020

(2E)-3-(2,3,4-trimethoxyphenyl)prop-2-enoic acid Security Information

• Storage Condition：Store in a cool, dry place. Keep container closed when not in use.

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Cinnamic acids and derivatives Coumaric acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Cinnamic acids and derivatives Hydroxycinnamic acids and derivatives Coumaric acids and derivatives